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Introduction
Lanthionine is a nonproteinogenic amino acid characterized by a thioether bond linking two

alanine residues.[1] First isolated from sodium carbonate-treated wool in 1941, its name is

derived from the Latin lana (wool) and the Greek theîon (sulfur).[1] While not incorporated into

proteins via ribosomal synthesis, lanthionine is a crucial structural component of lantibiotics, a

class of ribosomally synthesized and post-translationally modified peptides (RiPPs) with potent

antimicrobial properties.[1][2] This unique structural feature imparts significant conformational

constraints and stability to these peptides, making lanthionine and its derivatives subjects of

intense research in drug development.[3] Beyond its role in antibiotics, lanthionine has been

identified in various biological contexts, from human hair and brain tissue to being implicated as

a potential uremic toxin in chronic kidney disease. This guide provides an in-depth technical

overview of lanthionine, covering its core properties, biosynthesis, biological significance, and

the experimental methodologies used to study and synthesize this intriguing amino acid.

Core Concepts
Structure and Physicochemical Properties
Lanthionine (C₆H₁₂N₂O₄S) is a sulfur-containing amino acid with a molecular weight of

approximately 208.24 g/mol . The thioether linkage connects the β-carbons of two alanine
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moieties. This structure results in two chiral centers, leading to different stereoisomers, with the

meso-lanthionine being a key constituent in some bacterial peptidoglycans.

Property Value Reference(s)

Molecular Formula C₆H₁₂N₂O₄S

Molar Mass 208.24 g/mol

Melting Point 302°C (decomposition)

Water Solubility 1.498 g/L (at 25°C)

pKa₁ (α-COOH) ~1.75

pKa₂ (α-NH₃⁺) ~9.2

Appearance White to gray or brown solid

Natural Occurrence
Lanthionine is found in a variety of biological systems:

Lantibiotics: As the defining feature of this class of peptide antibiotics, lanthionine and its

methylated derivative, methyllanthionine, form the characteristic thioether bridges. Nisin, a

well-known food preservative, is a prime example of a lanthionine-containing peptide.

Bacterial Cell Walls: Lanthionine is a component of the peptidoglycan in some bacteria, such

as Fusobacterium species.

Mammalian Tissues: It has been isolated from human hair, lactalbumin, and feathers.

Lanthionine and its metabolite, lanthionine ketimine, are also present in the mammalian

brain, suggesting potential physiological roles.

Uremic Conditions: Elevated levels of lanthionine have been detected in the blood of patients

with chronic kidney failure, leading to its classification as a potential uremic toxin.

Biosynthesis and Biological Pathways
The formation of lanthionine in biological systems occurs through distinct enzymatic pathways.
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Lanthionine Biosynthesis in Lantibiotics
In bacteria, the biosynthesis of lanthionine-containing peptides is a post-translational

modification process involving a series of enzymatic steps. This process is best characterized

in the production of lantibiotics like nisin. The key enzymes involved are:

Dehydratases (LanB or LanM): These enzymes dehydrate serine and threonine residues

within a precursor peptide (LanA) to form dehydroalanine (Dha) and dehydrobutyrine (Dhb),

respectively.

Cyclases (LanC or LanM): These enzymes catalyze the stereospecific Michael addition of a

cysteine thiol to the dehydroamino acid, forming the characteristic lanthionine or

methyllanthionine thioether bridge.

The biosynthesis is a highly regulated and complex process that ensures the correct formation

of the polycyclic structure essential for the lantibiotic's biological activity.
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Ribosome Post-Translational Modification

Ribosomal Synthesis Precursor Peptide (LanA)
(with Ser/Thr and Cys)

Translation LanB/LanM
(Dehydratase)

Dehydrated Peptide
(with Dha/Dhb and Cys)

LanC/LanM
(Cyclase)

Lanthipeptide
(with Lanthionine bridges)

Dehydration Cyclization

Homocysteine

Cystathionine-β-synthase (CBS)

Cysteine

Hydrogen Sulfide (H₂S)Lanthionine

Serine

Cystathionine

Cystathionine-γ-lyase (CSE)Inhibition

LanCL1

Binds and Inhibits

Uremia

Decreases levelsIncreases levels
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Lanthionine Ketimine Ester (LKE)

mTORC1

Inhibits CRMP2

ULK1

Inhibits

p70S6 Kinase

Activates

Lysosome

Colocalization inhibited by LKE

Autophagy

Initiates

TSC2

Colocalization unaffected by LKE

Mediates effect on localization?
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Start with Resin

1. Swell Resin in DMF

2. Load First Fmoc-AA

3. Fmoc Deprotection
(20% Piperidine/DMF)

4. Couple Next Fmoc-AA
(HATU/DIPEA/DMF)

Repeat Steps 3 & 4

For each AA

5. Cleave from Resin
(TFA Cocktail)

Sequence Complete

6. RP-HPLC Purification

7. Characterization
(MS, HPLC)

Pure Lanthionine Peptide

 

Plasma Sample

1. Sample Preparation
(Protein Precipitation)

2. LC Separation
(Gradient Elution)

3. MS/MS Detection
(ESI+, MRM)

4. Quantification
(Calibration Curve)

Lanthionine Concentration
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Peptide Sample

1. Acid Hydrolysis
(6 M HCl, 110°C, 24h)

2. Derivatization
(Marfey's Reagent, 40°C, 1h)

3. RP-HPLC Separation
(C18 column, UV 340 nm)

4. Data Analysis
(Compare to Standards)

Amino Acid Stereochemistry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lanthionine: A Comprehensive Technical Guide to a
Nonproteinogenic Amino Acid with Therapeutic Potential]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1144434#lanthionine-as-a-
nonproteinogenic-amino-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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